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Compound of Interest

Compound Name: Zileuton, (R)-

Cat. No.: B15183703 Get Quote

This document provides essential safety and logistical information for the proper disposal of

(R)-Zileuton, a compound used in pharmaceutical research and development. Adherence to

these procedures is critical to ensure personnel safety, environmental protection, and

regulatory compliance. The following step-by-step guidance is intended for researchers,

scientists, and drug development professionals in a laboratory setting.

Hazard and Safety Overview
(R)-Zileuton is a chemical that requires careful handling. The primary routes of exposure are

inhalation, ingestion, and contact with skin and eyes. It is harmful if swallowed.[1][2] All

handling and disposal activities should be conducted by trained personnel wearing appropriate

personal protective equipment (PPE).

Quantitative Data Summary
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Metric Value Source

Acute Toxicity (Oral, Rat LD50) 300 - 1,000 mg/kg [1]

GHS Classification

Acute Toxicity, Oral (Category

4)[3], Serious Eye

Damage/Eye Irritation

(Category 2A)[3],

Carcinogenicity (Category 1A,

1B)[3], Reproductive Toxicity

(Category 1A, 1B)[3]

[3]

Personal Protective Equipment (PPE)
Before beginning any disposal procedures, ensure the following PPE is worn:

Eye/Face Protection: Chemical safety goggles or a face shield are mandatory.[3][4]

Skin Protection: Wear appropriate protective gloves and a lab coat to prevent skin exposure.

[4]

Respiratory Protection: If there is a risk of dust formation, a NIOSH-approved respirator or

self-contained breathing apparatus should be used.[2]

Step-by-Step Disposal Protocol for (R)-Zileuton
This protocol outlines the approved procedure for the disposal of (R)-Zileuton in a laboratory

setting.

1. Waste Identification and Segregation:

Identify all materials contaminated with (R)-Zileuton, including unused product, empty

containers, and disposable labware (e.g., pipette tips, weighing boats).

Segregate (R)-Zileuton waste from general laboratory waste and other chemical waste

streams to prevent cross-contamination.[5]

2. Containment:
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Place all solid (R)-Zileuton waste into a designated, leak-proof, and clearly labeled

hazardous waste container.[4]

The container should be kept closed when not in use.[4]

For spills, sweep up the solid material, taking care to avoid dust formation, and place it into a

suitable container for disposal.[4] A damp cloth or a filtered vacuum can be used to clean up

spills of dry solids.[6]

3. Labeling:

Label the hazardous waste container with the following information:

"Hazardous Waste"

"Zileuton"

Accumulation Start Date

Hazard characteristics (e.g., "Toxic")

4. Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from incompatible materials such as strong oxidizing agents.[4]

Storage should comply with all federal, state, and local environmental regulations.[6]

5. Disposal:

Arrange for the collection and disposal of the (R)-Zileuton waste through a licensed and

approved waste disposal company.[3][4]

The primary method of disposal should be incineration in an approved facility.[6]

Do not dispose of (R)-Zileuton down the drain or in the regular trash.[1] Environmental

release should be avoided.[4][6]
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6. Documentation:

Maintain accurate records of the amount of (R)-Zileuton waste generated and its disposal

date.

Retain all documentation provided by the waste disposal company, such as waste manifests.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of (R)-

Zileuton.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15183703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: (R)-Zileuton Waste Generated

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Identify & Segregate Waste
(Unused Product, Contaminated Labware)

3. Place in Labeled, Sealed
Hazardous Waste Container

Spill Occurs

4. Store in Designated
Secure Area

Clean Spill Avoiding Dust
Place in Waste Container

5. Arrange for Pickup by
Licensed Waste Disposal Company

6. Document Waste Generation
& Retain Disposal Records

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of (R)-Zileuton.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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